Cas no 106897-39-6 (2-methoxy-9-(methylsulfanyl)acridine)

• Product Name: 2-methoxy-9-(methylsulfanyl)acridine
• CAS No: 106897-39-6
• MF: C₁₅H₁₃NOS
• MW: 255.334822416306
• CID: 1185200
• PubChem ID: 71334533
• Update Time: 2025-04-20

2-methoxy-9-(methylsulfanyl)acridine Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-9-(methylsulfanyl)acridine
• acridine, 2-methoxy-9-(methylthio)-
• LogP
• 2-methoxy-9-methylsulfanylacridine
• 106897-39-6
• 2-Methoxy-9-(methylthio)acridine
• DTXSID80762639

• Inchi： 1S/C15H13NOS/c1-17-10-7-8-14-12(9-10)15(18-2)11-5-3-4-6-13(11)16-14/h3-9H,1-2H3
• InChI Key： BFTQCFXYPAPNFA-UHFFFAOYSA-N
• SMILES： S(C)C1C2C=CC=CC=2N=C2C=CC(=CC=12)OC

Computed Properties

• Exact Mass: 255.07189
• Monoisotopic Mass: 255.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 47.4Ų

Experimental Properties

• Density: 1.25
• Boiling Point: 448.9°C at 760 mmHg
• Flash Point: 225.3°C
• Refractive Index: 1.7
• PSA: 22.12
• LogP: 4.11850